2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide

• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide
• InChI: InChI=1S/C18H21NO3/c1-3-11-21-17-6-4-5-15(12-17)19-18(20)13-22-16-9-7-14(2)8-10-16/h4-10,12H,3,11,13H2,1-2H3,(H,19,20)
• InChI Key: JYEPPDMKSGETGK-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)NC(=O)COC2=CC=C(C=C2)C

Description

2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide, also known as MPAPA, is a chemical compound with potential therapeutic properties. This compound belongs to the class of N-(3-alkoxyphenyl)acetamides, which are known to exhibit analgesic and anti-inflammatory activities. The purpose of

Mechanism of Action

The mechanism of action of 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide is not fully understood, but it is believed to involve modulation of the endocannabinoid system. The endocannabinoid system is a signaling pathway involved in pain sensation, inflammation, and other physiological processes. 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide has been shown to activate the CB1 and CB2 receptors of the endocannabinoid system, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects
2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide has been shown to have various biochemical and physiological effects in animal models. In addition to its analgesic and anti-inflammatory effects, 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide has been shown to reduce oxidative stress and improve cognitive function in a mouse model of Alzheimer's disease. 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide has also been shown to have anticonvulsant properties in a rat model of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide in lab experiments is its potential therapeutic properties, which may lead to the development of new drugs for various medical conditions. However, there are also limitations to using 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide in lab experiments. One limitation is its low solubility in water, which may make it difficult to administer in certain experimental settings. Another limitation is the lack of information on its toxicity and safety profile, which may limit its use in human clinical trials.

Future Directions

There are several future directions for 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide research. One direction is to further investigate its mechanism of action and how it interacts with the endocannabinoid system. Another direction is to explore its potential therapeutic properties for other medical conditions, such as epilepsy and Alzheimer's disease. Additionally, future research could focus on developing more efficient synthesis methods for 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide and improving its solubility and safety profile.

Synthesis Methods

2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide can be synthesized through a multi-step process involving the reaction of 4-methylphenol with propionyl chloride to form 2-(4-methylphenoxy)propionic acid. This intermediate is then reacted with 3-propoxyaniline in the presence of a coupling agent, such as N,N'-carbonyldiimidazole, to form 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide. The final product can be purified through recrystallization or column chromatography.

Scientific Research Applications

2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide has been studied for its potential therapeutic properties in various scientific research applications. One study investigated the analgesic effects of 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide in a mouse model of neuropathic pain. The results showed that 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide was able to reduce pain sensitivity in the mice, suggesting its potential use as an analgesic agent. Another study examined the anti-inflammatory effects of 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide in a rat model of arthritis. The results showed that 2-(4-methylphenoxy)-N-(3-propoxyphenyl)acetamide was able to reduce inflammation and joint damage in the rats, indicating its potential use as an anti-inflammatory agent.